molecular formula C11H16ClNO2 B13521768 3-(1-Amino-2-methylpropyl)benzoic acid hydrochloride

3-(1-Amino-2-methylpropyl)benzoic acid hydrochloride

Cat. No.: B13521768
M. Wt: 229.70 g/mol
InChI Key: CCNOTZZGRBSNOF-UHFFFAOYSA-N
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Description

3-(1-Amino-2-methylpropyl)benzoic acid hydrochloride is a chemical compound with the molecular formula C11H15NO2·HCl. It is a derivative of benzoic acid, where the benzoic acid moiety is substituted with an amino group and a methyl group. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(1-Amino-2-methylpropyl)benzoic acid hydrochloride typically involves the reaction of 3-(1-Amino-2-methylpropyl)benzoic acid with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the hydrochloride salt. The reaction can be represented as follows:

C11H15NO2+HCl \text{C11H15NO2} + \text{HCl} \rightarrow \ C11H15NO2+HCl→ 

Properties

Molecular Formula

C11H16ClNO2

Molecular Weight

229.70 g/mol

IUPAC Name

3-(1-amino-2-methylpropyl)benzoic acid;hydrochloride

InChI

InChI=1S/C11H15NO2.ClH/c1-7(2)10(12)8-4-3-5-9(6-8)11(13)14;/h3-7,10H,12H2,1-2H3,(H,13,14);1H

InChI Key

CCNOTZZGRBSNOF-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C1=CC(=CC=C1)C(=O)O)N.Cl

Origin of Product

United States

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